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Evidence of Storage Stability Assessment

The table below summarizes the key studies that mention storage stability testing for tebufenpyrad,

confirming its importance in method validation.

Study Focus
(Crop)

Storage Stability Findings Citation

Aster Scaber Recovery rates tested after 150 and 162 days of frozen storage (below
-20°C).

[1]

Angelica Leaves Method accuracy (including storage stability) was validated, falling within
the acceptable range of 70–120% (RSD ≤ 20%).

[2]

General
Requirement

A fully validated storage stability study in high oil content
commodities was identified as a required data gap during the EU's MRL

review.

[3] [4]

Reconstructed Workflow for Storage Stability Testing

The following diagram illustrates the general workflow for conducting a storage stability study, based on

standard practices in the field.
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The specific experimental details, while not fully elaborated in the search results, can be inferred from

standard practices [2] [1]:

Sample Preparation: Homogenized crop samples are fortified with a known concentration of

tebufenpyrad standard or collected from field trials. These are stored in sealed containers.
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Storage Conditions: Studies are typically conducted at the intended long-term storage temperature,

most commonly -20°C or lower.
Analysis Intervals: Replicate samples are withdrawn and analyzed at predetermined time points

(e.g., 0, 30, 90, 150, 180 days) over an extended period.
Stability Criterion: The residue concentration measured in the stored samples is compared to the

concentration in a freshly fortified control. The compound is considered stable if the mean recovery is
within the acceptable range of 70-120%, with a relative standard deviation (RSD) of ≤20% [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.mdpi.com/2304-8158/13/11/1742
https://www.smolecule.com/products/s544821?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858338/
https://www.mdpi.com/2304-8158/13/11/1742
https://pmc.ncbi.nlm.nih.gov/articles/PMC9933463/
https://www.efsa.europa.eu/en/efsajournal/pub/7774
https://www.smolecule.com/products/b544821#tebufenpyrad-storage-stability-in-crop-samples
https://www.smolecule.com/products/b544821#tebufenpyrad-storage-stability-in-crop-samples
https://www.smolecule.com/products/b544821#tebufenpyrad-storage-stability-in-crop-samples
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s544821?utm_src=pdf-bulk
https://www.smolecule.com/products/s544821?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s544821?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

